Cas no 2228514-40-5 (1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclobutane-1-carbonitrile
• CAS No: 2228514-40-5
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 5897163
• PubChem ID: 165699612
• Update Time: 2025-08-02

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclobutane-1-carbonitrile
• EN300-1753513
• 2228514-40-5

• Inchi： 1S/C15H18N2/c1-2-17-9-6-12-10-13(4-5-14(12)17)15(11-16)7-3-8-15/h4-5,10H,2-3,6-9H2,1H3
• InChI Key： BCRIVXRQOQFMJN-UHFFFAOYSA-N
• SMILES： N1(CC)CCC2=C1C=CC(=C2)C1(C#N)CCC1

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27Ų

Additional information on 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclobutane-1-carbonitrile

1-(1-Ethyl-2,3-Dihydro-1H-lndol-5-Yl)Cyclobutane-1-Carbonitrile: A Comprehensive Overview

1-(1-Ethyl-2,3-Dihydro-1H-lndol-5-Yl)Cyclobutane-1-Carbonitrile, also known by its CAS number 2228514405, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of cyclobutane carbonitrile derivatives, which have been extensively studied for their potential applications in pharmaceuticals and agrochemicals.

The structure of this compound is characterized by a cyclobutane ring fused with a carbonitrile group, which is further substituted with an indole derivative. The indole moiety, specifically the 1-ethyl-substituted 2,3-dihydroindole, contributes to the compound's unique pharmacological properties. Recent studies have highlighted the importance of such heterocyclic systems in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding.

In terms of synthesis, this compound can be prepared via a multi-step process involving the coupling of an indole derivative with a cyclobutane carbonitrile precursor. The use of transition metal catalysts, such as palladium complexes, has been shown to enhance the efficiency of these reactions. Researchers have also explored alternative methodologies to optimize the synthesis process, including microwave-assisted synthesis and continuous flow chemistry.

The pharmacological profile of 1-(1-Ethyl-2,3-Dihydro-1H-lndol-5-Yl)Cyclobutane-1-Carbonitrile has been investigated in several recent studies. In vitro assays have demonstrated its potential as an inhibitor of various enzymes, including kinases and proteases. Additionally, preclinical studies suggest that this compound may exhibit anti-inflammatory and anti-cancer properties. These findings underscore its potential as a lead compound in drug development programs targeting chronic inflammatory diseases and oncological conditions.

The application of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the cyclobutane ring and carbonitrile group contribute significantly to its binding affinity with specific receptors. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are critical for predicting its reactivity and stability.

In terms of toxicity and safety profiles, preliminary toxicological assessments indicate that this compound exhibits low acute toxicity in animal models. However, further long-term studies are required to fully evaluate its safety for therapeutic use.

The development of analogs and derivatives of this compound continues to be an active area of research. Scientists are exploring modifications to the indole side chain and cyclobutane core to enhance bioavailability and efficacy. For instance, recent work has focused on introducing additional functional groups to improve solubility or extend half-life.

In conclusion, 1-(1-Ethyl-2,3-Dihydro-1H-lndol-5-Yl)Cyclobutane-1-Carbonitrile represents a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse biological activities. As research progresses, it is anticipated that this compound will find applications in developing novel therapeutics for various diseases.